Cas no 2098022-52-5 (2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide)

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide structure
2098022-52-5 structure
Product Name:2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide
CAS No:2098022-52-5
MF:C11H16N4S
MW:236.336540222168
CID:5727542
PubChem ID:121214474
Update Time:2025-08-01

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide
    • Thiopyrano[4,3-c]pyrazole-3-carboximidamide, 2-(cyclopropylmethyl)-2,4,6,7-tetrahydro-
    • F2198-6575
    • 2-(cyclopropylmethyl)-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole-3-carboximidamide
    • AKOS026725013
    • 2098022-52-5
    • Inchi: 1S/C11H16N4S/c12-11(13)10-8-6-16-4-3-9(8)14-15(10)5-7-1-2-7/h7H,1-6H2,(H3,12,13)
    • InChI Key: RJHQYVOPQYGXJK-UHFFFAOYSA-N
    • SMILES: N1(CC2CC2)C(C(N)=N)=C2CSCCC2=N1

Computed Properties

  • Exact Mass: 236.10956770g/mol
  • Monoisotopic Mass: 236.10956770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 93Ų

Experimental Properties

  • Density: 1.59±0.1 g/cm3(Predicted)
  • Boiling Point: 459.9±55.0 °C(Predicted)
  • pka: 10.86±0.20(Predicted)

2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide Pricemore >>

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C182286-100mg
2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide
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$ 160.00 2022-06-06
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Additional information on 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide

Recent Advances in the Study of 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide (CAS: 2098022-52-5)

The compound 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide (CAS: 2098022-52-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. Its thiopyrano[4,3-c]pyrazole core structure has been identified as a key pharmacophore, contributing to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action, revealing promising results in preclinical models of various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Recent publications have demonstrated its efficacy when conjugated with nanoparticles, enhancing its bioavailability and reducing off-target effects. Additionally, structural-activity relationship (SAR) studies have led to the development of derivatives with improved pharmacokinetic profiles, further expanding its therapeutic potential.

In terms of synthesis, novel methodologies have been reported to optimize the production of 2-(Cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboximidamide, reducing the number of steps and increasing overall yield. These advancements are critical for scaling up production to meet the demands of clinical trials and potential commercialization. Furthermore, the compound's stability under various physiological conditions has been extensively studied, providing valuable insights for formulation development.

Looking ahead, ongoing research is focused on exploring the compound's potential in combination therapies and its role in addressing drug resistance. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This brief underscores the importance of continued investment in the study of this promising compound, which holds the potential to address unmet medical needs in diverse therapeutic areas.

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